![molecular formula C20H27NO2 B6085134 2-butyryl-5,5-dimethyl-3-[(2-phenylethyl)amino]-2-cyclohexen-1-one](/img/structure/B6085134.png)
2-butyryl-5,5-dimethyl-3-[(2-phenylethyl)amino]-2-cyclohexen-1-one
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Overview
Description
2-Butyryl-5,5-dimethyl-3-[(2-phenylethyl)amino]-2-cyclohexen-1-one is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known by its chemical name, DMBA, and has been found to possess unique properties that make it a valuable tool for researchers in various fields.
Mechanism of Action
The exact mechanism of action of DMBA is not yet fully understood, but it is believed to act as a DNA-damaging agent, leading to the formation of mutations and the development of tumors. DMBA has also been found to induce oxidative stress and inflammation, which may contribute to its carcinogenic effects.
Biochemical and Physiological Effects:
DMBA has been found to have a number of biochemical and physiological effects on the body, including the induction of tumors, oxidative stress, and inflammation. It has also been found to affect various signaling pathways in the body, including those involved in cell proliferation and apoptosis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DMBA in lab experiments is its ability to induce tumors in animal models, making it a valuable tool for researchers studying cancer. However, there are also limitations to its use, as it can be difficult to control the dose and timing of exposure, and it may not accurately reflect the effects of exposure in humans.
Future Directions
There are a number of potential future directions for research involving DMBA, including investigations into its mechanism of action, as well as studies on its potential use as a tool for cancer research and therapy. Other areas of research could include investigations into the effects of DMBA on the immune system, as well as its potential role in the development of other diseases. Overall, DMBA is a valuable tool for researchers in various fields, and its continued study is likely to yield important insights into a wide range of scientific questions.
Synthesis Methods
The synthesis of DMBA involves the reaction of 2-cyclohexen-1-one with 2-phenylethylamine and butyryl chloride. This reaction results in the formation of DMBA, which can then be purified and used for further research.
Scientific Research Applications
DMBA has been used in a variety of scientific research applications, including studies on the mechanism of action of various drugs, as well as investigations into the biochemical and physiological effects of different compounds on the body. DMBA has also been used in research related to cancer, as it has been found to induce tumors in animal models.
properties
IUPAC Name |
(2E)-2-(1-hydroxybutylidene)-5,5-dimethyl-3-(2-phenylethylimino)cyclohexan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27NO2/c1-4-8-17(22)19-16(13-20(2,3)14-18(19)23)21-12-11-15-9-6-5-7-10-15/h5-7,9-10,22H,4,8,11-14H2,1-3H3/b19-17+,21-16? |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPMNMLHRLYSKTA-DYUCXOEKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=C1C(=NCCC2=CC=CC=C2)CC(CC1=O)(C)C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC/C(=C\1/C(=NCCC2=CC=CC=C2)CC(CC1=O)(C)C)/O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.